Cas no 1629658-27-0 ((2S)-3-(4-chloro-3-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (2S)-3-(4-chloro-3-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1629658-27-0
• MF: C₂₄H₁₉ClFNO₄
• MW: 439.863369226456
• MDL: MFCD30474685
• CID: 5190988
• PubChem ID: 90457412
• Update Time: 2025-05-27

(2S)-3-(4-chloro-3-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-3-fluoro-4-chloro-L-phenylalanine
• L-Phenylalanine, 4-chloro-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-fluoro-
• (2S)-3-(4-chloro-3-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• MDL： MFCD30474685
• Inchi： 1S/C24H19ClFNO4/c25-20-10-9-14(11-21(20)26)12-22(23(28)29)27-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key： ABNJHASPCQWVPF-QFIPXVFZSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(Cl)C(F)=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-(4-chloro-3-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of (2S)-3-(4-chloro-3-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1629658-27-0)

The compound (2S)-3-(4-chloro-3-fluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS No. 1629658-27-0, is a specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 4-chloro-3-fluorophenyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex bioactive molecules. Researchers frequently search for "Fmoc-protected amino acids" or "chiral building blocks for drug discovery," reflecting its relevance in modern medicinal chemistry.

In recent years, the demand for high-purity synthetic intermediates like CAS 1629658-27-0 has surged due to advancements in targeted drug delivery and peptide-based therapeutics. The compound’s stereospecific configuration (2S) ensures precise molecular interactions, a critical factor in developing treatments for metabolic disorders and neurodegenerative diseases. Google Trends data shows growing interest in "custom peptide synthesis" and "Fmoc deprotection methods," underscoring the compound’s role in cutting-edge research.

From a synthetic perspective, (2S)-3-(4-chloro-3-fluorophenyl)-2-(Fmoc-amino)propanoic acid exhibits excellent stability under standard peptide coupling conditions, such as those involving HBTU or DIC activators. Its chloro-fluorophenyl moiety enhances lipophilicity, a property often explored in optimizing blood-brain barrier permeability—a hot topic in CNS drug development forums. Laboratories frequently query "CAS 1629658-27-0 solubility" or "HPLC purification protocols," indicating practical concerns in its application.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing bioactive coatings and molecular probes. Its fluorescence-quenching potential (due to the Fmoc group) aligns with trends in "smart biomaterials" research. Notably, patents referencing 1629658-27-0 often highlight its utility in kinase inhibitor scaffolds, addressing oncology-related queries like "kinase-targeted drug design."

Quality control of CAS 1629658-27-0 typically involves chiral HPLC and mass spectrometry to confirm enantiomeric purity—a critical parameter given the rise of "enantioselective synthesis" searches. Storage recommendations (e.g., -20°C under argon) are frequently cited in supplier databases, reflecting user concerns about compound degradation. The compound’s MSDS data (non-hazardous classification) also aligns with safer chemical trends in green chemistry initiatives.

In summary, (2S)-3-(4-chloro-3-fluorophenyl)-2-(Fmoc-amino)propanoic acid bridges multiple disciplines, from peptide engineering to preclinical drug development. Its CAS 1629658-27-0 identifier serves as a keystone for researchers exploring "structure-activity relationships" or "prodrug optimization," cementing its status as a versatile tool in contemporary science.